Lipophilicity Advantage Versus gem-Difluorocyclopropane Carbaldehyde: LogP Comparison
The target compound's computed XLogP3-AA of 1.2 [1] is approximately 0.93 log units higher than the JChem LogP of 0.27 reported for 2,2-difluorocyclopropane-1-carbaldehyde [2]. This places the target compound in a more desirable lipophilicity range (LogP 1–3) for orally bioavailable drugs, while the gem-difluoro ring analog falls below the typical lower bound, potentially limiting passive membrane permeability.
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.2 |
| Comparator Or Baseline | 2,2-Difluorocyclopropane-1-carbaldehyde: JChem LogP = 0.27 |
| Quantified Difference | ΔLogP ≈ +0.93 |
| Conditions | Computed values: PubChem XLogP3-AA (2021 release) vs. ChemBase JChem LogP. Different algorithms; cross-study comparison should be treated as indicative. |
Why This Matters
In medicinal chemistry, a LogP shift of ~0.9 units can significantly affect solubility, permeability, and metabolic stability, making the target compound more suitable for optimizing oral bioavailability than the gem-difluoro ring analog.
- [1] PubChem Compound Summary: 1-(2,2-Difluoroethyl)cyclopropane-1-carbaldehyde, CID 131213784. XLogP3-AA 1.2. View Source
- [2] ChemBase Molecule 813843: 2,2-difluorocyclopropane-1-carbaldehyde. JChem LogP 0.27. View Source
